Cas no 89171-23-3 (Potassium tetrakis(pentafluorophenyl)borate)

Potassium tetrakis(pentafluorophenyl)borate structure
89171-23-3 structure
Potassium tetrakis(pentafluorophenyl)borate
89171-23-3
C24BF20K
718.134177207947
MFCD06797410
721073
23693577

Potassium tetrakis(pentafluorophenyl)borate Properties

Names and Identifiers

    • POTASSIUM TETRAKIS(PENTAFLUOROPHENYL)BORATE
    • potassium tetrakis(pentafluorophe-nyl)borate
    • Benzene, pentafluoro-, boron complex (ZCI)
    • Borate(1-), tetrakis(pentafluorophenyl)-, potassium (9CI)
    • Potassium tetrakis(pentafluorophenyl)borate (7CI)
    • Kisbore salt
    • Potassium tetrakis(4-fluorophenyl)borate
    • Potassium tetrakis(pentafluorophenyl)borate(1-)
    • Potassium tetrakis(perfluorophenyl)borate
    • Potassium Tetrakis(Perfluorophenyl)Borate;
    • C24BF20K
    • E76344
    • MFCD06797410
    • potassium;tetrakis(2,3,4,5,6-pentafluorophenyl)boranuide
    • DTXSID201335165
    • 89171-23-3
    • GYBHRIJOPWTIKA-UHFFFAOYSA-N
    • AKOS037621582
    • CS-0157959
    • POTASSIUM TETRAKIS(2,3,4,5,6-PENTAFLUOROPHENYL)BORANUIDE
    • Tetrakis-(pentafluorophenyl)-potassium borate
    • potassium tetrakis(pentafluorophenyl)borate
    • SCHEMBL134248
    • +Expand
    • MFCD06797410
    • GYBHRIJOPWTIKA-UHFFFAOYSA-N
    • 1S/C24BF20.K/c26-5-1(6(27)14(35)21(42)13(5)34)25(2-7(28)15(36)22(43)16(37)8(2)29,3-9(30)17(38)23(44)18(39)10(3)31)4-11(32)19(40)24(45)20(41)12(4)33;/q-1;+1
    • [K+].FC1=C(F)C(F)=C([B-](C2=C(F)C(F)=C(F)C(F)=C2F)(C2=C(F)C(F)=C(F)C(F)=C2F)C2=C(F)C(F)=C(F)C(F)=C2F)C(F)=C1F

Computed Properties

  • 717.94100
  • 0
  • 21
  • 0
  • 717.9410749g/mol
  • 46
  • 815
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • 0

Experimental Properties

  • 5.84600
  • 0.00000
  • No data available
  • >300℃
  • No data available
  • No data available
  • No data avaiable
  • No data available

Potassium tetrakis(pentafluorophenyl)borate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00GTHS-100mg
POTASSIUM TETRAKIS(PENTAFLUOROPHENYL)BORATE
89171-23-3 97%
100mg
$4.00 2024-04-20
A2B Chem LLC
AH83920-100mg
POTASSIUM TETRAKIS(PENTAFLUOROPHENYL)BORATE
89171-23-3 97%
100mg
$4.00 2024-04-19
Aaron
AR00GTQ4-100mg
POTASSIUM TETRAKIS(PENTAFLUOROPHENYL)BORATE
89171-23-3 97%
100mg
$4.00 2024-07-18
abcr
AB251167-1g
Tetrakis-(pentafluorophenyl)-potassium borate, 97%; .
89171-23-3 97%
1g
€78.90
Ambeed
A702695-100mg
Potassium tetrakis(perfluorophenyl)borate
89171-23-3 97%
100mg
$5.0 2024-05-30
Apollo Scientific
PC56696-250mg
Potassium tetrakis(pentafluorophenyl)borate
89171-23-3 97%
250mg
£83.00 2023-08-31
eNovation Chemicals LLC
Y1085394-1g
Potassium tetrakis(pentafluorophenyl)borate
89171-23-3 95%
1g
$290
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H36527-1g
Potassium tetrakis(pentafluorophenyl)borate, 97%
89171-23-3 97%
1g
¥2884.00 2023-03-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P304843-100mg
Potassium tetrakis(pentafluorophenyl)borate
89171-23-3 97%
100mg
¥191.90 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P47730-250mg
Potassium Tetrakis(Perfluorophenyl)Borate
89171-23-3
250mg
¥396.0 2021-09-04

Potassium tetrakis(pentafluorophenyl)borate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Ethanol ;  12 h, rt → 80 °C
1.2 Reagents: Potassium chloride Solvents: Water
Reference
Shelf-Stable (E)- and (Z)-Vinyl-λ3-chlorane: A Stereospecific Hyper-vinylating Agent
Watanabe, Yuichiro; Takagi, Taisei; Miyamoto, Kazunori ; Kanazawa, Junichiro ; Uchiyama, Masanobu, Organic Letters, 2020, 22(9), 3469-3473

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Methanol ;  15 min, rt
Reference
Silanol-Based Pincer Pt(II) Complexes: Synthesis, Structure, and Unusual Reactivity
Korshin, Edward E.; Leitus, Gregory; Shimon, Linda J. W.; Konstantinovski, Leonid; Milstein, David, Inorganic Chemistry, 2008, 47(16), 7177-7189

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  70 min, -78 °C
1.2 Reagents: Boron trichloride ;  50 min, -78 °C; 20 h, rt
1.3 Reagents: Potassium chloride Solvents: Water ;  1 h
Reference
Intramolecular Halogen Stabilization of Silylium Ions Directs Gearing Dynamics
Romanato, Paola; Duttwyler, Simon; Linden, Anthony; Baldridge, Kim K.; Siegel, Jay S., Journal of the American Chemical Society, 2010, 132(23), 7828-7829

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: 1-Bromopropane ,  Magnesium Solvents: Diethyl ether ;  1 h, reflux; 4 h, reflux
1.2 Reagents: Sodium tetrafluoroborate ;  12 h, reflux
1.3 Reagents: Potassium bromide Solvents: Water
Reference
Mechanochemical synthesis of triphenylmethylium and triphenylcyclopropenylium tetrakis(pentafluorophenyl)borates
Makhaev, V. D.; Galiullin, A. N.; Faingol'd, E. E.; Bravaya, N. M.; Petrova, L. A., Russian Chemical Bulletin, 2014, 63(3), 651-656

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  30 min, -72 °C; 1.5 h, -72 °C
1.2 Reagents: Boron trichloride Solvents: Hexane ;  20 min; 1 h, -72 °C; 16 h, rt
1.3 Reagents: Potassium chloride Solvents: Water ;  2 h, rt
Reference
Converting Non-strained γ-Valerolactone and Derivatives into Sustainable Polythioesters via Isomerization-driven Cationic Ring-Opening Polymerization of Thionolactone Intermediate
Xia, Yongliang; Yuan, Pengjun; Zhang, Yanping; Sun, Yangyang; Hong, Miao, Angewandte Chemie, 2023, 62(14),

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Potassium chloride ;  rt
Reference
Synthesis, Characterization and Biological and Catalytic Activities of Propionitrile: Ligated Transition Metal Complexes with [B(C6F5)4] as Counter Anion
Ajlouni, Abdulaziz M.; Hijazi, Ahmed K.; Taha, Ziyad A.; Al-Momani, Waleed; Okour, Areen; et al, Catalysis Letters, 2019, 149(8), 2317-2324

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Benzene-d6 ;  5 min, rt
Reference
Enabling and Probing Oxidative Addition and Reductive Elimination at a Group 14 Metal Center: Cleavage and Functionalization of E-H Bonds by a Bis(boryl)stannylene
Protchenko, Andrey V.; Bates, Joshua I.; Saleh, Liban M. A.; Blake, Matthew P.; Schwarz, Andrew D.; et al, Journal of the American Chemical Society, 2016, 138(13), 4555-4564

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Graphite, compd. with potassium (8:1) ;  30 min, rt
Reference
From a (Silatrigerma)cyclobutenylium Ion to a (Silatrigerma)cyclobutenyl Radical and Back
Lee, Vladimir Ya. ; Ito, Yuki; Gapurenko, Olga A. ; Minyaev, Ruslan M.; Gornitzka, Heinz; et al, Journal of the American Chemical Society, 2020, 142(38), 16455-16460

Potassium tetrakis(pentafluorophenyl)borate Raw materials

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HU BEI JU SHENG Technology Co., Ltd.
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